Cas no 698-24-8 (6-Methyl-1H-indazole)

• Product Name: 6-Methyl-1H-indazole
• CAS No: 698-24-8
• MF: C₈H₈N₂
• MW: 132.162521362305
• MDL: MFCD07781625
• CID: 834845
• PubChem ID: 12639191
• Update Time: 2025-04-19

6-Methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-1H-indazole
• 6-MEHTYL INDAZOLE
• 6-METHYL (1H)INDAZOLE
• 6-Methylindazole
• 1H-Indazole, 6-methyl-
• 6-METHYL INDAZOLE
• 2H-Indazole, 6-methyl-
• AMBZ0278
• HMMPHXCOTBASBC-UHFFFAOYSA-N
• 6-Methyl-1H-indazole, AldrichCPR
• FCH857336
• SBB046270
• BDBM50099400
• MB04939
• OR54339
• TRA0069356
• RP00972
• BL002586
• SY020615
• SCHEMBL20060303
• 698-24-8
• AKOS000275678
• AC-29524
• SCHEMBL12354
• J-518874
• CHEMBL277798
• 1429222-29-6
• FT-0762762
• A9232
• AS-8305
• CS-0045049
• AM20041033
• DTXSID10505278
• MFCD07781625
• FT-0750342
• 6-Methyl-2H-indazole
• DA-36945
• ALBB-022768
• DB-027266

• MDL： MFCD07781625
• Inchi： 1S/C8H8N2/c1-6-2-3-7-5-9-10-8(7)4-6/h2-5H,1H3,(H,9,10)
• InChI Key： HMMPHXCOTBASBC-UHFFFAOYSA-N
• SMILES： N1C2C=C(C)C=CC=2C=N1

Computed Properties

• Exact Mass: 132.06900
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 1.186±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 177-178 ºC (water )
• Boiling Point: 285.1℃ at 760 mmHg
• Solubility: Very slightly soluble (0.82 g/l) (25 º C),
• PSA: 28.68000
• LogP: 1.87130

6-Methyl-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature